Cas no 1899146-09-8 (3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine)

3-{3-(Dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine is a versatile amine derivative featuring a conjugated propenyl linker and a dimethylaminomethyl-methoxyphenyl moiety. This structure imparts unique reactivity, making it valuable as an intermediate in organic synthesis, particularly for the preparation of pharmacologically active compounds or functionalized polymers. The dimethylamino group enhances solubility in polar solvents, while the methoxy substituent contributes to electronic modulation of the aromatic ring. The α,β-unsaturated amine functionality allows for further derivatization via Michael additions or nucleophilic substitutions. Its balanced lipophilicity and electron-donating properties make it suitable for applications in medicinal chemistry and materials science, where tailored amine-based building blocks are required.
3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine structure
1899146-09-8 structure
Product Name:3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine
CAS No:1899146-09-8
MF:C13H20N2O
MW:220.310703277588
CID:6566704
PubChem ID:117314817
Update Time:2025-06-09

3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

    • 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine
    • EN300-1752550
    • 1899146-09-8
    • 3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
    • Inchi: 1S/C13H20N2O/c1-15(2)10-12-9-11(5-4-8-14)6-7-13(12)16-3/h4-7,9H,8,10,14H2,1-3H3/b5-4+
    • InChI Key: WMGJCXIYLTXQQU-SNAWJCMRSA-N
    • SMILES: O(C)C1C=CC(/C=C/CN)=CC=1CN(C)C

Computed Properties

  • Exact Mass: 220.157563266g/mol
  • Monoisotopic Mass: 220.157563266g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 5
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 38.5Ų

3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1752550-0.05g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
0.05g
$768.0 2023-09-20
Enamine
EN300-1752550-0.1g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
0.1g
$804.0 2023-09-20
Enamine
EN300-1752550-0.25g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
0.25g
$840.0 2023-09-20
Enamine
EN300-1752550-0.5g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
0.5g
$877.0 2023-09-20
Enamine
EN300-1752550-1.0g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
1g
$914.0 2023-06-03
Enamine
EN300-1752550-2.5g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
2.5g
$1791.0 2023-09-20
Enamine
EN300-1752550-5.0g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
5g
$2650.0 2023-06-03
Enamine
EN300-1752550-10.0g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
10g
$3929.0 2023-06-03
Enamine
EN300-1752550-1g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
1g
$914.0 2023-09-20
Enamine
EN300-1752550-5g
3-{3-[(dimethylamino)methyl]-4-methoxyphenyl}prop-2-en-1-amine
1899146-09-8
5g
$2650.0 2023-09-20

Additional information on 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine

Recent Advances in the Study of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8)

The compound 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development and biomedical research.

One of the key areas of investigation has been the synthesis and optimization of 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in preclinical and clinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity.

Pharmacological studies have revealed that 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine exhibits potent activity in modulating specific biological targets. For instance, it has been shown to interact with neurotransmitter receptors, suggesting potential applications in neurological disorders. Additionally, its anti-inflammatory and antioxidant properties have been explored, highlighting its versatility as a therapeutic agent. These findings are supported by in vitro and in vivo experiments, which demonstrate its efficacy and safety profile.

Recent research has also delved into the mechanistic aspects of this compound. Molecular docking studies and computational modeling have provided insights into its binding interactions with target proteins, elucidating the structural basis for its biological activity. These studies are instrumental in guiding the design of derivatives with enhanced potency and selectivity, paving the way for the development of next-generation therapeutics.

In conclusion, the ongoing research on 3-{3-(dimethylamino)methyl-4-methoxyphenyl}prop-2-en-1-amine (CAS: 1899146-09-8) underscores its potential as a valuable tool in chemical biology and drug discovery. The compound's unique properties and diverse applications make it a promising candidate for further investigation. Future studies should focus on optimizing its pharmacokinetic and pharmacodynamic profiles, as well as exploring its therapeutic potential in various disease models.

Recommended suppliers
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd